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Compound of Interest

Compound Name: Somatostatin-25

Cat. No.: B13811303

An In-Depth Technical Guide to the Primary Structure of Ovine Hypothalamic Somatostatin-25

Introduction

Somatostatin is a neuropeptide hormone that plays a crucial role in regulating the endocrine
system by inhibiting the secretion of various other hormones, including growth hormone and
insulin.[1][2][3] It exists in two primary bioactive forms, Somatostatin-14 and Somatostatin-28,
which are derived from the cleavage of a single preproprotein.[1][4] Ovine hypothalamic
extracts have been a key source for the isolation and characterization of these peptides. This
guide provides a detailed technical overview of the primary structure of a related peptide,
Somatostatin-25, isolated from ovine hypothalamus, focusing on its amino acid sequence, the
experimental protocols used for its structural determination, and its associated signaling
pathways.

Primary Structure of Ovine Hypothalamic
Somatostatin-25

Ovine hypothalamic Somatostatin-25 is a 25-amino acid peptide. Its structure is identical to
that of ovine Somatostatin-28, with the exception that the first three N-terminal residues (Ser-
Ala-Asn) are absent.[5][6][7] The primary structure was elucidated by Esch et al. in 1980.[5][7]

Amino Acid Sequence
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The complete amino acid sequence of ovine hypothalamic Somatostatin-25 is presented
below.

Table 1: Amino Acid Sequence of Ovine Hypothalamic Somatostatin-25

Sequence: Asn-Ser-Asn-Pro-Ala-Met-Ala-Pro-Arg-Glu-Arg-Lys-Ala-Gly-Cys-Lys-Asn-Phe-Phe-Trp-
Lys-Thr-Phe-Thr-Ser-Cys-OH

A disulfide bridge connects the two Cysteine (Cys) residues.[4]

Note: The original isolation found the methionine residue to be oxidized to methionine
sulfoxide.[5][6]

Experimental Determination of Primary Structure

The determination of the primary structure of ovine Somatostatin-25 involved a multi-step
process encompassing isolation, purification, sequencing, and confirmation.[5][6][7]

Experimental Workflow

The overall workflow for the structural determination of ovine hypothalamic Somatostatin-25 is
depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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